Cas no 1806292-73-8 (4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid)

• Product Name: 4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid
• CAS No: 1806292-73-8
• MF: C₁₂H₁₂Br₂O₄
• MW: 380.029282569885
• CID: 4939660
• Update Time: 2025-06-07

4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid

• Inchi： 1S/C12H12Br2O4/c1-6(15)10(14)9-3-2-7(4-8(9)5-13)11(16)12(17)18/h2-4,10-11,16H,5H2,1H3,(H,17,18)
• InChI Key： NBEIZTDPMZKTBR-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(C(=O)O)O)=CC=1CBr

Computed Properties

• Exact Mass: 379.90818 g/mol
• Monoisotopic Mass: 377.91023 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6
• Molecular Weight: 380.03

Additional information on 4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid

Professional Introduction to 4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic Acid (CAS No. 1806292-73-8)

4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure, is characterized by the presence of both bromine and carboxylic acid functional groups, making it a versatile intermediate in the synthesis of various pharmacologically active molecules. The CAS number 1806292-73-8 provides a standardized identifier for this substance, facilitating its recognition and use in research and industrial applications.

The molecular structure of 4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid includes a mandelic acid backbone, which is a well-known scaffold in medicinal chemistry due to its compatibility with biological systems. The introduction of bromine atoms at strategic positions enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These attributes make it particularly valuable in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the potential of brominated mandelic acid derivatives as building blocks for drug discovery. The bromomethyl group and the 1-bromo-2-oxopropyl moiety present in this compound offer unique opportunities for medicinal chemists to design molecules with tailored properties. For instance, these functional groups can be utilized to introduce diversity into libraries of compounds during high-throughput screening, enabling the identification of new lead structures with improved pharmacokinetic profiles.

One of the most compelling aspects of 4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid is its role in the synthesis of complex organic molecules. The presence of both electrophilic and nucleophilic centers allows for multiple points of modification, making it an ideal candidate for constructing intricate scaffolds found in natural products and synthetic drugs. Researchers have leveraged this compound to develop novel analogs of existing therapeutic agents, with the aim of improving their efficacy and reducing side effects.

Recent studies have highlighted the utility of this compound in the development of antiviral and anticancer agents. The bromine atoms can be selectively modified using palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. These modifications have been shown to enhance binding affinity to biological targets, leading to more potent drug candidates. Additionally, the carboxylic acid functionality can be used to form amides or esters, further expanding the structural diversity accessible through this intermediate.

The pharmaceutical industry has also explored the use of 4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid in the synthesis of protease inhibitors and kinase inhibitors. These types of inhibitors are critical in treating a wide range of diseases, including cancer and infectious disorders. By incorporating this compound into drug candidates, researchers have been able to develop molecules with improved selectivity and potency against their respective targets. The ability to fine-tune the structure through strategic functionalization has been instrumental in achieving these advancements.

Moreover, the 1-Bromo-2-oxopropyl group has been utilized in the development of prodrugs designed to enhance bioavailability or target specific tissues within the body. Prodrugs are pharmacologically inactive precursors that are converted into active drugs within physiological systems. The bromine atoms provide a handle for further chemical modifications that can be exploited during prodrug design, allowing for controlled release mechanisms that improve therapeutic outcomes.

In conclusion, 4-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid (CAS No. 1806292-73-8) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features enable a wide range of synthetic transformations, making it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient care.